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Introduction

EOS-984 is a potent and selective inhibitor of the Equilibrative Nucleoside Transporter 1
(ENT1).[1] ENTL1 is the primary transporter of adenosine into lymphocytes, and its inhibition by
EOS-984 prevents the intracellular accumulation of adenosine.[2] In the tumor
microenvironment, high concentrations of adenosine suppress T-cell proliferation and effector
functions. By blocking adenosine uptake, EOS-984 restores T-cell activity, making it a
promising candidate for cancer immunotherapy.[2] These application notes provide a detailed
protocol for an in vitro T-cell proliferation assay to evaluate the efficacy of EOS-984 in reversing
adenosine-mediated immunosuppression.

Data Presentation

The following table summarizes the quantitative data on the inhibitory activity of EOS-984 in
various assay conditions.
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Parameter Value Conditions

ENT1 Binding IC50 1.5nM

T-cell Proliferation 1C50 0.1 nM 0.2% HSA

T-cell Proliferation IC50 11 nM 2% HSA + 0.1% AAG
T-cell Proliferation IC50 7.5nM 50% HS

ENT1 H3-uridine uptake IC50 2nM

ENT2 adenosine uptake IC50 350 nM

HSA: Human Serum Albumin, AAG: Alpha-1-Acid Glycoprotein, HS: Human Serum|[1]

Experimental Protocols
In Vitro T-Cell Proliferation Assay Using CFSE

This protocol describes a method to assess the ability of EOS-984 to rescue T-cell proliferation
from adenosine-induced suppression using carboxyfluorescein succinimidyl ester (CFSE) dye
dilution measured by flow cytometry.

Materials:

Human Peripheral Blood Mononuclear Cells (PBMCs)

e RosetteSep™ Human T Cell Enrichment Cocktail (or similar)
e Ficoll-Paque PLUS

e RPMI-1640 medium

o Fetal Bovine Serum (FBS)

» Penicillin-Streptomycin solution

e L-glutamine

¢ Human IL-2
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e Anti-human CD3 antibody (clone OKT3)

e Anti-human CD28 antibody (clone CD28.2)

e Adenosine

« EOS-984

o CFSE (Carboxyfluorescein succinimidyl ester)
o Phosphate Buffered Saline (PBS)

e 96-well round-bottom culture plates

e Flow cytometer

Procedure:

« Isolation of Human T-Cells:

o Isolate PBMCs from healthy donor blood using Ficoll-Paque density gradient
centrifugation.

o Enrich for T-cells using a negative selection kit such as RosetteSep™ Human T Cell
Enrichment Cocktail according to the manufacturer's protocol.

e CFSE Labeling:

[e]

Wash the enriched T-cells with PBS.

[e]

Resuspend the cells at a concentration of 1-10 x 10”6 cells/mL in pre-warmed PBS.

o

Add CFSE to a final concentration of 1-5 uM and incubate for 10-15 minutes at 37°C,
protected from light.

o

Quench the staining by adding 5 volumes of ice-cold complete RPMI-1640 medium
(supplemented with 10% FBS, penicillin-streptomycin, and L-glutamine).

Incubate for 5 minutes on ice.

o
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o Wash the cells twice with complete RPMI-1640 medium to remove excess CFSE.

e Cell Culture and Treatment:

o Resuspend the CFSE-labeled T-cells in complete RPMI-1640 medium at a concentration
of 1 x 10”6 cells/mL.

o Prepare a serial dilution of EOS-984 in complete RPMI-1640 medium.

o In a 96-well round-bottom plate, add the following to triplicate wells:

CFSE-labeled T-cells (1 x 1075 cells/well).

» Anti-CD3/CD28 antibodies for T-cell stimulation (e.g., 1 ug/mL plate-bound anti-CD3
and 1 pg/mL soluble anti-CD28).

» Adenosine to a final concentration that induces immunosuppression (e.g., 10-50 uM).
= Varying concentrations of EOS-984.

» Include appropriate controls: unstimulated cells, stimulated cells without adenosine, and
stimulated cells with adenosine but without EOS-984.

o Incubate the plate at 37°C in a humidified 5% CO2 incubator for 4-5 days.
o Add human IL-2 (e.g., 20 U/mL) on day 2 of culture.
o Flow Cytometry Analysis:
o After the incubation period, harvest the cells.
o Wash the cells with PBS containing 2% FBS.

o Acquire the samples on a flow cytometer, measuring the CFSE fluorescence in the FITC
channel.

o Analyze the data by gating on the live lymphocyte population and examining the CFSE
dilution profile. Proliferation is indicated by the appearance of successive peaks with
reduced fluorescence intensity.
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Visualizations
EOS-984 Signaling Pathway
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Caption: EOS-984 inhibits the ENT1 transporter, blocking adenosine uptake and restoring T-
cell function.

Experimental Workflow for T-Cell Proliferation Assay
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Caption: Workflow for the in vitro T-cell proliferation assay to evaluate EOS-984 efficacy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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